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Compound of Interest

Compound Name: Europium iodide

Cat. No.: B1346945 Get Quote

This in-depth technical guide provides a comprehensive overview of the crystal structure and

properties of europium iodide, with a focus on europium(II) iodide (EuI₂) and europium(III)

iodide (EuI₃). This document is intended for researchers, scientists, and professionals in drug

development and materials science who are interested in the synthesis, characterization, and

potential applications of these materials.

Crystal Structure
Europium iodide exists in two primary oxidation states, Eu²⁺ and Eu³⁺, leading to distinct

crystal structures for EuI₂ and EuI₃.

Europium(II) Iodide (EuI₂)
Europium(II) iodide is known to crystallize in at least three different polymorphs, each with a

unique crystal structure.[1]

Monoclinic (P2₁/c): This is a common form of EuI₂. The structure consists of Eu²⁺ ions

coordinated to seven iodide ions, forming distorted pentagonal bipyramids. These polyhedra

share both corners and edges.[2]

Orthorhombic (Pbca): This polymorph is isostructural with strontium iodide (SrI₂).[1]

Orthorhombic (Pnma): This low-temperature phase is formed when EuI₂ is prepared from

europium and ammonium iodide in liquid ammonia at 200 K. It is isostructural with the fourth

modification of strontium iodide (SrI₂-IV).[1][3]
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The crystallographic data for the known polymorphs of EuI₂ are summarized in the table below.

Property Monoclinic[2] Orthorhombic
Orthorhombic (Low

Temp)[4]

Crystal System Monoclinic Orthorhombic Orthorhombic

Space Group P2₁/c (No. 14) Pbca (No. 61) Pnma (No. 62)

Lattice Parameters

a (Å) 7.71 Not available 12.328(2)

b (Å) 8.25 Not available 4.920(1)

c (Å) 7.95 Not available 8.384(1)

α (°) 90.00 90.00 90.00

β (°) 98.70 90.00 90.00

γ (°) 90.00 90.00 90.00

Formula Units (Z) 4 Not available 4

Calculated Density 5.39 g/cm³ Not available Not available

Europium(III) Iodide (EuI₃)
Europium(III) iodide adopts the bismuth(III) iodide (BiI₃) crystal structure type.[5] In this

structure, each europium(III) ion is octahedrally coordinated to six iodide ions.[5][6]

Property Europium(III) Iodide (EuI₃)[5]

Crystal System Rhombohedral

Space Group R-3 (No. 148)

Coordination Octahedral

Properties of Europium Iodide
The physical, chemical, and magnetic properties of europium iodide are summarized below.
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Physical Properties
Property Europium(II) Iodide (EuI₂) Europium(III) Iodide (EuI₃)[5]

Appearance
Tea yellow powder,[1] reddish-

brown solid[7]
Colourless crystals

Molar Mass 405.77 g/mol [1] 532.677 g/mol

Density
5.39 g/cm³ (calculated for

monoclinic phase)
Not available

Melting Point 510 °C (decomposes)[1] Decomposes[5]

Boiling Point 1120 °C[1] Not applicable

Solubility Soluble in water and THF[1] Insoluble in water[1]

Chemical Properties
Europium(II) iodide is relatively stable but can react with moisture, leading to hydrolysis.[7]

Europium(III) iodide is used as a starting material for the preparation of europium(II) iodide

through reduction with hydrogen gas at 350 °C or by thermal decomposition at 200 °C.[5]

Electronic and Magnetic Properties
Europium(II) iodide exhibits interesting magnetic and luminescent properties. The monoclinic

phase of EuI₂ is predicted to be ferromagnetic with a calculated band gap of 1.41 eV.[2] A

related compound, europium(II) hydride oxide iodide (Eu₅H₂O₂I₄), which can be synthesized

from EuI₂, shows blue-green luminescence and a ferromagnetic ordering transition at

approximately 10 K.[8][9] The magnetic susceptibility of this compound follows the Curie-Weiss

law down to 100 K.[8][9]

Experimental Protocols
Synthesis of Europium(II) Iodide (EuI₂)
Several methods can be employed for the synthesis of EuI₂:

Reduction of Europium(III) Iodide:
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Method: Reduction of EuI₃ with hydrogen gas.

Reaction: 2 EuI₃ + H₂ → 2 EuI₂ + 2 HI

Conditions: The reaction is typically carried out at 350 °C.[5]

Thermal Decomposition of Europium(III) Iodide:

Method: Thermal decomposition of EuI₃.

Reaction: 2 EuI₃ → 2 EuI₂ + I₂

Conditions: This decomposition occurs at 200 °C.[5]

Reaction with Mercury(II) Iodide:

Method: Reaction of elemental europium with mercury(II) iodide.

Reaction: Eu + HgI₂ → EuI₂ + Hg

Protocol: Stoichiometric amounts of europium and mercury(II) iodide are heated together.

The more volatile mercury metal can be removed by distillation.

Reaction with Ammonium Iodide:

Method: Reaction of elemental europium with ammonium iodide.

Reaction: Eu + 2 NH₄I → EuI₂ + 2 NH₃ + H₂

Conditions: This reaction can be performed at low temperatures (200 K) in liquid ammonia

to yield the orthorhombic Pnma phase.[1]

Synthesis of Europium(III) Iodide (EuI₃)
Europium(III) iodide can be prepared through the following methods:

Direct Reaction:

Method: Direct reaction of europium metal with iodine.
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Reaction: 2 Eu + 3 I₂ → 2 EuI₃

Protocol: Stoichiometric amounts of europium metal and iodine are reacted, typically in an

inert atmosphere to prevent oxidation of europium.

From Europium Oxide:

Method: Dissolving europium(III) oxide or carbonate in hydroiodic acid.

Reaction: Eu₂O₃ + 6 HI → 2 EuI₃ + 3 H₂O

Protocol: Europium(III) oxide is dissolved in hydroiodic acid, and the hydrated EuI₃·9H₂O

can be crystallized from the solution.[5]

Characterization Methods
X-ray Diffraction (XRD): Single-crystal and powder XRD are essential techniques to

determine the crystal structure, phase purity, and lattice parameters of the synthesized

europium iodide crystals.

Wavelength-Dispersive X-ray Spectroscopy (WDXS) and Energy-Dispersive X-ray

Spectroscopy (EDXS): These techniques are used to confirm the elemental composition and

stoichiometry of the compounds.[8]

Magnetic Susceptibility Measurements: A SQUID (Superconducting Quantum Interference

Device) magnetometer can be used to measure the magnetic properties of the materials as

a function of temperature and applied magnetic field.

Luminescence Spectroscopy: Excitation and emission spectra are recorded to investigate

the photoluminescent properties of the europium iodide compounds.

Visualizations
Synthesis Pathways for Europium Iodides
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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